Cas no 2411336-91-7 ((2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide
• CAS No: 2411336-91-7
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 6406873
• PubChem ID: 165767261
• Update Time: 2025-07-15

(2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide
• Z3952172758
• EN300-26577862
• 2411336-91-7
• (2E)-4-(dimethylamino)-N-methyl-N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}but-2-enamide

• Inchi： 1S/C14H20N4O/c1-5-8-18-12-13(10-15-18)11-17(4)14(19)7-6-9-16(2)3/h1,6-7,10,12H,8-9,11H2,2-4H3/b7-6+
• InChI Key： GOKIGEPUSPQXCU-VOTSOKGWSA-N
• SMILES： O=C(/C=C/CN(C)C)N(C)CC1C=NN(CC#C)C=1

Computed Properties

• Exact Mass: 260.16371127g/mol
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.4Ų

Additional information on (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide

Research Briefing on (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide (CAS: 2411336-91-7)

The compound (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide (CAS: 2411336-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a propargyl-substituted pyrazole and a dimethylamino butenamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide, highlighting its efficient production through multi-step organic reactions. The compound's stability and solubility profiles have been optimized to enhance its pharmacokinetic properties. These advancements are critical for its potential application in vivo, as they address previous challenges related to bioavailability and metabolic stability.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets involved in inflammatory and oncogenic pathways. For instance, it has shown high affinity and selectivity for certain tyrosine kinases, which are often dysregulated in cancers. Mechanistic studies using X-ray crystallography and molecular docking have revealed that the compound binds to the ATP-binding site of these kinases, thereby inhibiting their activity and downstream signaling cascades.

Further investigations into the therapeutic potential of (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide have explored its efficacy in preclinical models. In murine models of rheumatoid arthritis, the compound significantly reduced inflammation and joint damage, suggesting its potential as an anti-inflammatory agent. Additionally, in vitro studies on cancer cell lines have indicated its ability to induce apoptosis and inhibit proliferation, particularly in cells with high expression of the targeted kinases.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further optimization of its pharmacokinetic profile must be addressed. Ongoing research is focused on structural modifications to improve selectivity and reduce adverse effects, as well as on comprehensive toxicity studies to ensure its safety for clinical use.

In conclusion, (2E)-4-(dimethylamino)-N-methyl-N-{1-(prop-2-yn-1-yl)-1H-pyrazol-4-ylmethyl}but-2-enamide represents a promising candidate in the field of targeted therapy, with potential applications in oncology and inflammatory diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications. This compound exemplifies the intersection of chemical innovation and biological insight, underscoring the importance of interdisciplinary approaches in modern drug discovery.